Cas no 1373920-89-8 (4-Chloro-3-ethoxy-2-fluorobenzonitrile)

• Product Name: 4-Chloro-3-ethoxy-2-fluorobenzonitrile
• CAS No: 1373920-89-8
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• MDL: MFCD22201019
• CID: 4594408
• Update Time: 2025-10-28

4-Chloro-3-ethoxy-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-ethoxy-2-fluorobenzonitrile

• MDL： MFCD22201019
• Inchi： 1S/C9H7ClFNO/c1-2-13-9-7(10)4-3-6(5-12)8(9)11/h3-4H,2H2,1H3
• InChI Key： SVYHZDFUKRNQNH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.7
• Topological Polar Surface Area: 33

Additional information on 4-Chloro-3-ethoxy-2-fluorobenzonitrile

Comprehensive Overview of 4-Chloro-3-ethoxy-2-fluorobenzonitrile (CAS No. 1373920-89-8): Properties, Applications, and Industry Insights

4-Chloro-3-ethoxy-2-fluorobenzonitrile (CAS No. 1373920-89-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzonitrile derivative combines halogenated and alkoxy substituents, making it a valuable intermediate for synthesizing complex molecules. The compound's molecular formula C₉H₇ClFNO and molecular weight of 199.61 g/mol position it as a versatile building block in modern synthetic chemistry.

Recent studies highlight the growing demand for halogenated aromatic nitriles like 4-Chloro-3-ethoxy-2-fluorobenzonitrile in drug discovery programs. Its multi-substituted benzene ring structure enables precise modulation of electronic properties, a feature highly sought after in developing kinase inhibitors and GPCR-targeted therapeutics. The fluoro and chloro substituents enhance metabolic stability, while the ethoxy group provides steric control—key considerations addressed in recent medicinal chemistry optimization strategies.

In agrochemical applications, this compound serves as a precursor for novel crop protection agents. The 2-fluorobenzonitrile core structure demonstrates remarkable efficacy in pest control formulations, particularly against resistant insect populations. Industry reports indicate increased research activity around halogen-substituted benzonitriles for sustainable agriculture solutions, aligning with the global push for environmentally friendly pesticides.

The synthesis of CAS 1373920-89-8 typically involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution (S_NAr) pathways. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization commonly employs LC-MS, NMR spectroscopy (particularly ¹⁹F NMR), and X-ray crystallography—methods frequently discussed in recent chemical characterization literature.

Storage and handling of 4-Chloro-3-ethoxy-2-fluorobenzonitrile require standard laboratory precautions. The compound demonstrates good stability under inert atmospheres at recommended storage temperatures (-20°C). Researchers emphasize proper chemical compatibility assessments when designing reaction schemes, as the nitrile group may interact with strong reducing agents.

Emerging trends show growing interest in structure-activity relationship (SAR) studies utilizing this scaffold. Computational chemistry approaches, including molecular docking and DFT calculations, are being applied to predict its interactions with biological targets. These methodologies address frequent queries about bioisosteric replacement strategies and pharmacophore modeling in contemporary drug design.

The global market for fluorinated fine chemicals like 1373920-89-8 continues expanding, driven by pharmaceutical innovation and agricultural demands. Quality standards from organizations like USP and EP ensure consistent material properties for regulatory submissions. Recent patent analyses reveal strategic applications in heterocyclic compound synthesis, particularly for five-membered nitrogen-containing rings prevalent in bioactive molecules.

Environmental fate studies of halogenated benzonitrile derivatives have become increasingly important. Research institutions are investigating biodegradation pathways and ecotoxicological profiles to address sustainability concerns. These efforts respond to industry needs for green chemistry metrics and benign-by-design approaches in specialty chemical development.

Analytical method development for 4-Chloro-3-ethoxy-2-fluorobenzonitrile represents another active research area. Recent publications describe optimized HPLC conditions for impurity profiling and spectroscopic techniques for structural elucidation. Such methodologies support quality control in GMP-compliant manufacturing processes for advanced intermediates.

Future directions for this compound class include exploration in material science applications, particularly as building blocks for organic electronic materials. The electron-withdrawing nature of the cyano group combined with halogen substituents shows promise for developing novel semiconducting polymers and small-molecule OLED materials.